N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-methylbutanamide

• IUPAC Name: N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-methylbutanamide
• InChI: InChI=1S/C21H24N2O2/c1-5-15-7-9-19-18(11-15)23-21(25-19)16-8-6-14(4)17(12-16)22-20(24)10-13(2)3/h6-9,11-13H,5,10H2,1-4H3,(H,22,24)
• InChI Key: QDSHTZZZIYIGRW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)CC(C)C
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-methylbutanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly known as BMB, and its chemical formula is C21H25N2O2.

Mechanism of Action

The exact mechanism of action of BMB is not fully understood, but it is believed to act as a modulator of certain receptors in the brain. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various cellular processes, including calcium signaling and cell survival. BMB has also been shown to bind to the CB2 receptor, which is involved in immune function and inflammation.
Biochemical and Physiological Effects:
BMB has been shown to have several biochemical and physiological effects, including anti-inflammatory and analgesic properties. It has also been shown to have neuroprotective effects and may be useful in the treatment of certain neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using BMB in lab experiments is its high affinity for certain receptors in the brain, which makes it a useful tool for studying the function of these receptors. However, one of the limitations of using BMB is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving BMB, including further studies on its mechanism of action and potential therapeutic applications. Additionally, there is a need for further studies on the safety and toxicity of BMB, particularly in relation to its potential use as a therapeutic agent. Finally, there is a need for the development of new and improved synthesis methods for BMB, which may increase its availability for scientific research.

Synthesis Methods

The synthesis of BMB involves a multi-step process that requires the use of several reagents and solvents. The first step involves the reaction of 5-ethyl-2-methylphenol with 2-chlorobenzoxazole in the presence of a base catalyst to form an intermediate product. This intermediate is then reacted with 3-methylbutanoyl chloride in the presence of a base to form the final product, BMB.

Scientific Research Applications

BMB has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit significant activity as a ligand for certain receptors in the brain, including the sigma-1 receptor and the cannabinoid CB2 receptor.